Cas no 934080-88-3 (5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid)

• Product Name: 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid
• CAS No: 934080-88-3
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• MDL: MFCD06804708
• CID: 3059239
• PubChem ID: 19620518
• Update Time: 2025-05-22

5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((2-Methoxyphenoxy)methyl)thiophene-2-carboxylic acid
• 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid
• STK349556
• 5-(2-methoxyphenoxymethyl)thiophene-2-carboxylic acid
• CS-0264353
• 5-[(2-METHOXYPHENOXY)METHYL]-2-THIOPHENECARBOXYLIC ACID
• 934080-88-3
• 5-((2-Methoxyphenoxy)methyl)thiophene-2-carboxylicacid
• AKOS000309501
• 5-[(2-methoxyphenoxy)methyl]thiophene-2-carboxylic acid
• EN300-92641
• MFCD06804708
• JMB08088

• MDL： MFCD06804708
• Inchi： 1S/C13H12O4S/c1-16-10-4-2-3-5-11(10)17-8-9-6-7-12(18-9)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： SFZNBJPBZIMGQE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 264.04563003Da
• Monoisotopic Mass: 264.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų

Additional information on 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid

Comprehensive Guide to 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid (CAS 934080-88-3): Properties, Applications, and Research Insights

The compound 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid (CAS 934080-88-3) is an important heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based compound features a unique molecular structure combining methoxyphenoxy and carboxylic acid functional groups, making it valuable for various applications.

Recent searches in scientific databases show growing interest in "thiophene derivatives in drug discovery" and "functionalized carboxylic acids for material science," positioning this compound at the intersection of these research trends. The 5-(2-methoxyphenoxy)methyl modification of the thiophene-2-carboxylic acid scaffold enhances its potential for creating novel bioactive molecules and advanced materials.

From a chemical perspective, 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid demonstrates interesting properties due to its electron-rich aromatic systems. The thiophene ring contributes to π-conjugation, while the methoxyphenoxy group offers steric and electronic modulation. These characteristics make it valuable for developing organic semiconductors, a field experiencing rapid growth according to recent market analyses.

In pharmaceutical applications, researchers are exploring this compound as a building block for kinase inhibitors, particularly in cancer research where "thiophene-based drug candidates" show promise. The presence of both hydrogen bond donor (carboxylic acid) and hydrogen bond acceptor (ether oxygen) groups enables diverse molecular interactions important for drug-target binding.

The synthesis of 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid typically involves multistep organic transformations, with recent publications highlighting improved yields through palladium-catalyzed coupling reactions. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structure of this compound, which is commercially available for research purposes.

Material scientists value this compound for developing conducting polymers and organic electronic materials. The growing demand for "flexible electronics materials" and "organic photovoltaics" has increased interest in such functionalized thiophene derivatives. The compound's solubility properties in common organic solvents facilitate its processing into thin films for device applications.

Recent patent literature reveals applications of 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid in developing OLED materials and organic field-effect transistors (OFETs). The compound's ability to modify charge transport properties while maintaining good thermal stability makes it attractive for these applications. Market reports indicate steady growth in the "organic electronics materials" sector where such compounds find utility.

From a regulatory perspective, 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid is not classified as hazardous under current chemical regulations. However, standard laboratory safety protocols should be followed when handling this organic synthetic intermediate. The compound's physicochemical properties (melting point, solubility, etc.) are well-documented in technical datasheets.

Ongoing research explores derivatives of 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid for various applications. The compound serves as a versatile chemical building block for creating tailored molecular structures with specific functionalities. Recent publications highlight its use in developing fluorescent probes and sensor materials for environmental monitoring.

The commercial availability of 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid (CAS 934080-88-3) from specialty chemical suppliers supports its growing applications. Current market trends show increasing demand for such fine chemicals in both academic and industrial research settings. The compound's price and availability vary based on purity requirements and order quantities.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and as a ligand for metal complexes. The unique combination of aromatic systems and functional groups in 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid offers numerous possibilities for creating novel materials and bioactive molecules. These developments align with current interests in "multifunctional organic materials" and "targeted drug delivery systems."

In conclusion, 5-(2-methoxyphenoxy)methylthiophene-2-carboxylic acid represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative research in pharmaceuticals, materials science, and beyond. As scientific understanding of heterocyclic compounds advances, the significance of this particular thiophene derivative is likely to grow further.